Cas no 151561-88-5 (Kauran-17-oic acid,3-oxo-)

Kauran-17-oic acid,3-oxo- Properties

Names and Identifiers

• Kauran-17-oic acid,3-oxo-
• ent-3-Oxokauran-17-oic acid
• (5β,8α,9β,10α,13α,16β)-3-Oxokauran-17-oic acid
• [ "" ]
• 3-Oxokauran-17-oic acid
• CID 91895325
• AKOS032961635
• (1S,4S,9S,10R,13R,14S)-5,5,9-trimethyl-6-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-14-carboxylic acid
• Kauran-17-oic acid, 3-oxo-
• 151561-88-5
• +Expand

• InChIKey： DFXNQVOKZMHGJK-GWTKTOIUSA-N
• Inchi： InChI=1S/C20H30O3/c1-18(2)14-6-9-20-10-12(13(11-20)17(22)23)4-5-15(20)19(14,3)8-7-16(18)21/h12-15H,4-11H2,1-3H3,(H,22,23)/t12-,13-,14+,15-,19+,20-/m0/s1
• SMILES： OC([C@@H]1[C@H]2CC[C@H]3[C@]4(C)CCC(=O)C(C)(C)[C@H]4CC[C@]3(C2)C1)=O

Computed Properties

• Exact Mass: 318.21900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 318.21949481g/mol
• Heavy Atom Count: 23
• Complexity: 565
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 4.29900
• PSA: 54.37000
• Boiling Point: 461.8±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.4 mmHg at 25°C
• Flash Point: 247.2±25.2 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3